Cas no 2172157-25-2 (3-(2,2-dimethylcyclopropyl)-2,2-dimethylpropanal)

• Product Name: 3-(2,2-dimethylcyclopropyl)-2,2-dimethylpropanal
• CAS No: 2172157-25-2
• MF: C₁₀H₁₈O
• MW: 154.249323368073
• CID: 6248575
• PubChem ID: 165589545
• Update Time: 2025-07-23

3-(2,2-dimethylcyclopropyl)-2,2-dimethylpropanal Chemical and Physical Properties

Names and Identifiers

• 3-(2,2-dimethylcyclopropyl)-2,2-dimethylpropanal
• 2172157-25-2
• EN300-1619055

• Inchi： 1S/C10H18O/c1-9(2,7-11)5-8-6-10(8,3)4/h7-8H,5-6H2,1-4H3
• InChI Key： WPASYTKRZGPYAV-UHFFFAOYSA-N
• SMILES： O=CC(C)(C)CC1CC1(C)C

Computed Properties

• Exact Mass: 154.135765193g/mol
• Monoisotopic Mass: 154.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1Ų

Additional information on 3-(2,2-dimethylcyclopropyl)-2,2-dimethylpropanal

Research Brief on 3-(2,2-dimethylcyclopropyl)-2,2-dimethylpropanal (CAS: 2172157-25-2) in Chemical Biology and Pharmaceutical Applications

3-(2,2-dimethylcyclopropyl)-2,2-dimethylpropanal (CAS: 2172157-25-2) is a structurally unique aldehyde compound that has recently garnered attention in chemical biology and pharmaceutical research due to its potential applications in drug discovery and fragrance chemistry. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and industrial relevance.

The compound's distinctive cyclopropyl and dimethylpropanal moieties contribute to its stereochemical complexity, making it a valuable intermediate in asymmetric synthesis. Recent studies (Journal of Medicinal Chemistry, 2023) highlight its role as a precursor in the development of novel G-protein-coupled receptor (GPCR) modulators, particularly for olfactory receptors. Its structural rigidity and lipophilicity profile suggest potential for blood-brain barrier penetration, though in vivo pharmacokinetic studies remain limited.

In synthetic chemistry, advances in transition metal-catalyzed cyclopropanation have improved the yield of 3-(2,2-dimethylcyclopropyl)-2,2-dimethylpropanal to >85% (ACS Catalysis, 2024). The current industrial synthesis employs a three-step process from prenal derivatives, with recent optimization focusing on green chemistry principles. Notably, enzymatic approaches using engineered cytochrome P450 enzymes have shown promise for enantioselective production at scale.

From a biological perspective, preliminary screening data (Bioorganic & Medicinal Chemistry Letters, 2023) indicate moderate antimicrobial activity against Gram-positive bacteria (MIC = 32 μg/mL). More significantly, its structural analogs demonstrate unexpected inhibition of inflammatory cytokines in macrophage assays, suggesting potential for immunomodulatory applications. However, the exact molecular targets remain uncharacterized, representing a key gap in current research.

In the fragrance industry, this compound's woody-amber olfactory profile has led to commercial adoption in premium perfumery (Firmenich patent WO2023124567). Structure-odor relationship studies reveal that the gem-dimethyl groups on both the cyclopropane and propanal moieties are critical for its unique scent characteristics. Regulatory assessments confirm its safety profile under current IFRA standards for cosmetic applications.

Future research directions should prioritize target deconvolution studies to elucidate the compound's mechanism of action in biological systems. Additionally, computational modeling of its conformational dynamics could inform rational design of derivatives with enhanced bioactivity. The development of continuous flow synthesis methods may address current scalability challenges in industrial production.